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Compound of Interest

Compound Name: Citric Acid

Cat. No.: B115230

Citric acid is a weak organic acid that is widely utilized in the pharmaceutical industry as an
excipient due to its biocompatibility and versatility.[1][2] While it is biodegradable and generally
considered safe, proper disposal procedures are essential in a laboratory environment to
ensure safety and regulatory compliance.[3][4] Disposal guidelines are dictated by the
concentration and pH of the citric acid waste, as well as local, state, and federal regulations.

[3]

Decision-Making Framework for Citric Acid Disposal

The primary step in citric acid disposal is to characterize the waste. Unaltered citric acid is
typically not classified as an EPA hazardous waste. However, solutions may be considered
"Dangerous Waste" if they meet specific criteria. The following flowchart outlines the decision-
making process for appropriate disposal.
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Start: Characterize Citric Acid Waste

Is pH <6 OR
Concentration = 1%?

No

pH is between 6 and 9 AND
Concentration is < 1% AND
No other hazardous characteristics.

Neutralization Protocol

Yes

No
(Consult EH&S)

Drain Disposal Permitted?

‘es (Check local regulations)

Manage as Dangerous Waste

\
Slowly pour into drain with
a large volume of cold water
(run water for 5+ minutes).

Collect in a labeled, compatible
polyethylene container provided by
E .

nvironmental Health & Safety (EH&S)

Contact EH&S for pickup
and disposal.

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of citric acid waste in a laboratory.
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Quantitative Disposal Guidelines

The method of disposal for citric acid solutions is primarily determined by their pH and
concentration. The following table summarizes the key thresholds for laboratory waste

management.
Parameter Threshold Required Action
Must be managed as
pH Level <6.0 Dangerous Waste. Do not
drain dispose.
May be eligible for drain
>6.0and <9.0 disposal after neutralization,
pending local regulations.
Must be managed as
Concentration =21% Dangerous Waste. Do not
drain dispose.
May be eligible for drain
<1% disposal if pH is also between
6 and 9.
Dilute waste solution to 3-5
Dilution Factor N/A times its volume with cold

water before neutralization.

Experimental Protocol: Neutralization of Citric Acid
Waste

For citric acid solutions that are not classified as dangerous waste (pH > 6, concentration <
1%), neutralization is a common prerequisite for drain disposal. This procedure should be
performed in a well-ventilated area, such as a chemical fume hood.

Materials:

e Citric acid waste solution
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o Appropriate Personal Protective Equipment (PPE): chemical splash goggles, nitrile gloves,
and a lab coat.

e Sodium bicarbonate (baking soda) or soda ash (sodium carbonate).

e Large, compatible container (e.g., polyethylene bucket).

e pH meter or pH indicator strips.

e Cold water source.

Procedure:

o Don PPE: Before handling any chemicals, put on safety goggles, gloves, and a lab coat.

 Dilution: In a fume hood, place the waste container in a larger secondary container or ice
bath to manage heat generation. Dilute the citric acid waste by adding it to 3 to 5 times its
volume of cold water. Important: Always add acid to water, never the other way around, to
prevent boiling and splashing.

» Prepare Neutralizing Agent: Prepare a solution of a weak base, such as sodium bicarbonate.

o Slow Addition: Slowly and carefully add the sodium bicarbonate solution to the diluted citric
acid waste. The reaction will produce carbon dioxide gas, causing fizzing. Add the base in
small increments to control the reaction.

e Monitor pH: After each addition of the base, gently stir the solution and check the pH using a
pH meter or test strips.

o Target pH: Continue adding the base until the pH of the solution is stable within a neutral
range of 6.0 to 9.0.

o Final Disposal: Once neutralized and if permitted by your institution and local regulations,
slowly pour the solution down the drain with a large amount of running cold water. Let the
water run for at least five minutes after pouring to thoroughly flush the system.

« If Drain Disposal is Not Permitted: If local regulations prohibit drain disposal, collect the
neutralized solution in a properly labeled waste container and contact your institution's
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Environmental Health & Safety (EH&S) department for disposal.

Additional Safety and Logistical Information

Spill Response: For small spills, absorb liquid with an inert material or sweep up solid
material. Neutralize the residue with a base like soda ash, then decontaminate the area with
a soap solution. For larger spills, evacuate the area and contact EH&S.

Storage: Store citric acid in a cool, dry, well-ventilated area away from incompatible
materials such as oxidizing agents, reducing agents, strong bases, and metal nitrates.

Empty Container Disposal: Empty citric acid containers should be triple-rinsed with a
suitable solvent like water. In the United States, the rinsate from these containers may be
classified as hazardous waste and must be collected and disposed of according to EPA-
approved facility procedures. Always consult local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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